Cas no 62736-80-5 (Acetonitrile, [(2-methylpropyl)nitrosoamino]-)

• Product Name: Acetonitrile, [(2-methylpropyl)nitrosoamino]-
• CAS No: 62736-80-5
• MF: C₆H₁₁N₃O
• MW: 141.171040773392
• CID: 433652
• PubChem ID: 71383328
• Update Time: 2025-04-19

Acetonitrile, [(2-methylpropyl)nitrosoamino]- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile, [(2-methylpropyl)nitrosoamino]-
• N-(cyanomethyl)-N-(2-methylpropyl)nitrous amide
• 62736-80-5
• DTXSID10805649

• Inchi： 1S/C6H11N3O/c1-6(2)5-9(8-10)4-3-7/h6H,4-5H2,1-2H3
• InChI Key： VKNXSNKAJLSJGI-UHFFFAOYSA-N
• SMILES： O=NN(CC#N)CC(C)C

Computed Properties

• Exact Mass: 141.09033
• Monoisotopic Mass: 141.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• PSA: 56.46